Cas no 91-94-1 (3,3'-Dichlorobiphenyl-4,4'-diamine)

3,3'-Dichlorobiphenyl-4,4'-diamine structure
91-94-1 structure
Product Name:3,3'-Dichlorobiphenyl-4,4'-diamine
CAS No:91-94-1
MF:C12H10Cl2N2
MW:253.127200603485
CID:34622
PubChem ID:7070
Update Time:2024-10-26

3,3'-Dichlorobiphenyl-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Dichloro-[1,1'-biphenyl]-4,4'-diamine
    • o,o'-dichlorobenzidine
    • 3,3'-Dichloro-(1,1'-biphenyl)-4,4'-diamine
    • 3,3'-dichloro-4,4'-diaminobiphenyl
    • 3,3'-dichloro-4,4'-biphenyldiamine
    • 3,3'-dichlorobiphenyl-4,4'-diamine
    • 4,4'-diamino-3,3'-dichlorobiphenyl
    • dichlorobenzidine
    • DCB
    • 3,3'-Dichlorobenzidine
    • 3,3′-Dichlorobenzidine solution
    • 3,3-Dichlorobenzidine (2nd Lot)
    • 3,3'-DIMETHYL-4,4'-BIPHENYLENE DIISOCYANATE
    • 4-(4-amino-3-chlorophenyl)-2-chloroaniline
    • 4,3'-dichlorodiphenyl
    • NSC-154073
    • 3,3'-Dichloro-p,p'-bianiline
    • Tox21_202224
    • 3,3'-Dichlorobenzidina [Spanish]
    • CHEBI:82315
    • 3,4'-diamine
    • C.I. 23060
    • 3,3'-Dichlorobenzidine 10 microg/mL in Acetonitrile
    • NCGC00090883-04
    • 4'-Amino-3,3'-dichloro[1,1'-biphenyl]-4-ylamine #
    • Curithane C 126
    • RCRA waste no. U073
    • Dichlorobenzidene 3,3'-
    • 3,3'-Dichlorobenzidin [Czech]
    • W-109050
    • [1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro-
    • Dichlorobenzidine base
    • NSC 154073
    • 4'-Amino-3,3'-dichloro(1,1'-biphenyl)-4-ylamine
    • VS-12642
    • (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dichloro-, labeled with carbon-14
    • Q222991
    • 3,3'-Dichloro-1,1'-biphenyl-4,4'-diamine
    • 4,4'-Diamino-3,3'-dichlorodiphenyl
    • STL426665
    • InChI=1/C12H10Cl2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2
    • 3,3'-Dichloro-4,4'-diaminodiphenyl
    • EINECS 202-109-0
    • 4 ,4'-diamino-3,3'-dichlorobiphenyl
    • DTXSID6020432
    • RCRA waste number U073
    • 3,3'-Diclorobenzidina
    • NCGC00090883-03
    • 3,3'-DICHLOROBENZIDINE [IARC]
    • 4,3'-dichlorobiphenyl
    • NSC154073
    • 3,3-Dichlorobenzidene
    • [1,4'-diamine, 3,3'-dichloro-
    • LS-7124
    • Dichlorobenzidine, 3,3'-
    • SCHEMBL49382
    • BRN 2108022
    • 3,3'-dichlor-4,4'-diaminobiphenyl
    • 3,3'-dichlorobiphenyl-4,4'-ylenediamine
    • 3,3'-Dichlorobenzidin
    • 3,3'-DICHLOROBENZIDINE [MI]
    • 3,3 inverted exclamation marka-dichloro-4,4 inverted exclamation marka-diaminobiphenyl
    • NCGC00090883-05
    • MFCD00043917
    • 3,3'-Dichloro-4,4'-diamino(1,1-biphenyl)
    • Curithane C126
    • 3,3'-DICHLOROBENZIDINE [HSDB]
    • C19225
    • 4-(4-amino-3-chloro-phenyl)-2-chloro-aniline
    • CHEMBL314470
    • (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dichloro-
    • 91-94-1
    • 3,3'-dichlorobenzidine; 3,3'-dichlorobiphenyl-4,4'-ylenediamine
    • 3,3'-Dichlorbenzidin
    • 86349-58-8
    • HUWXDEQWWKGHRV-UHFFFAOYSA-
    • 1SDI2328UX
    • AKOS005174428
    • CCRIS 220
    • DTXCID60432
    • CAS-91-94-1
    • NCGC00259773-01
    • 3,3'-Dichlorobenzidine base
    • [1,1'-bifenil]-4,4'-diamina, 3,3'-dicloro-
    • BBL034702
    • ortho,ortho'-Dichlorobenzidine
    • CI 23060
    • Benzidine, 3,3'-dichloro-
    • Benzidine,3'-dichloro-
    • 3,3'-Dichlorbenzidin [Czech]
    • 3,3'-Dichlorobenzidina
    • UNII-1SDI2328UX
    • HSDB 1632
    • WLN: ZR BG DR DZ CG
    • 3,3/'-Dichlorobenzidine
    • 3,3 inverted exclamation marka-Dichlorobenzidine
    • 3,3'-Dichlorobenzidine; see 1910.1007
    • 3,3′-Dichloro[1,1′-biphenyl]-4,4′-diamine (ACI)
    • Benzidine, 3,3′-dichloro- (7CI, 8CI)
    • 3,3′-Dichloro-4,4′-diaminobiphenyl
    • 3,3′-Dichloro-p,p′-bianiline
    • 3,3′-Dichlorobenzidine
    • 3,3′-Dichlorobiphenyl-4,4′-diamine
    • 4,4′-Bis(2-chloroaniline)
    • 4,4′-Diamino-3,3′-dichlorobiphenyl
    • 4,4′-Diamino-3,3′-dichlorodiphenyl
    • 4′-Amino-3,3′-dichloro[1,1′-biphenyl]-4-ylamine
    • MeSH ID: D015101
    • o,o′-Dichlorobenzidine
    • NS00008259
    • ALBB-014126
    • DB-057279
    • 3,3'-Dichlorobiphenyl-4,4'-diamine
    • MDL: MFCD00043917
    • Inchi: 1S/C12H10Cl2N2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6H,15-16H2
    • InChI Key: HUWXDEQWWKGHRV-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=CC=C(C2C=C(Cl)C(N)=CC=2)C=1

Computed Properties

  • Exact Mass: 252.02200
  • Monoisotopic Mass: 252.022104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 52

Experimental Properties

  • Color/Form: White needle crystals. Soluble in alcohol \ benzene \ glacial acetic acid, almost insoluble in water. Industrial products are generally their corresponding hydrochloride, white paste or needle crystals. Melting point
  • Density: 1.3171 (rough estimate)
  • Melting Point: 132.5°C
  • Boiling Point: 398.89°C (rough estimate)
  • Flash Point: Fahrenheit: 50 ° f
    Celsius: 10 ° c
  • Refractive Index: 1.6400 (estimate)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 52.04000
  • LogP: 4.98720
  • Color/Form: 5000 μg/mL in methanol

3,3'-Dichlorobiphenyl-4,4'-diamine Security Information

3,3'-Dichlorobiphenyl-4,4'-diamine Customs Data

  • HS CODE:2921590032
  • Customs Data:

    China Customs Code:

    2921590032

    Overview:

    HS:2921590032 3,3'-Dichlorobenzidine VAT:17.0% Tax refund rate:9.0% Regulatory conditions:X Minimum tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    X.ToxicChemical environmental management Release Notice

    Summary:

    HS:2921590032 3,3'-dichloro-[1,1'-biphenyl]-4,4'-diamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:x MFN tariff:6.5% General tariff:30.0%

3,3'-Dichlorobiphenyl-4,4'-diamine Pricemore >>

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3,3'-Dichlorobiphenyl-4,4'-diamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  4 h, 0 - 5 °C
Reference
Synthesis of 3,3'-dichlorobenzidine by rearrangement of 2,2'-dichlorohydrazobenzene
Ding, Junwei; Sun, Guoqing; Liu, Bao; Jiang, Xiuhua, Jingxi Shiyou Huagong Jinzhan, 2008, 9(4), 31-33

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt → 0 °C; 1 h, 0 °C; 4 h
Reference
Ultrasound-assisted preparation of 4,4'-diaminobiphenyls from hydrazobenzenes
, Japan, , ,

Production Method 3

Reaction Conditions
Reference
Electrochemical behavior of symmetrically disubstituted azobenzene in buffered media
Gupta, P. N.; Raina, Anju, Journal of the Indian Chemical Society, 1989, 66(12), 865-7

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Toluene ,  Water ;  30 - 35 °C
Reference
Method and apparatus for preparing 3,3'-dichlorobenzidine
, China, , ,

Production Method 5

Reaction Conditions
1.1 Catalysts: Hydrazine ,  Sodium hydroxide ,  Hydrochloric acid
Reference
Insoluble salt and polyimide aerogel composite photocatalyst and its preparation method
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C
Reference
Disazo pigment composition for printing ink and coating
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Production of 3,3'-dichlorobenzidine
Liang, Cheng, Xiandai Huagong, 1999, 19(7), 43-45

Production Method 8

Reaction Conditions
Reference
Continuous manufacture of aromatic hydrazo compounds
, Federal Republic of Germany, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water
Reference
Synthesis of 3,3'-dichloro-4,4-diaminophenylbenzene
Cui, Yumin; Fan, Shaohua; Shan, Dejie, Huaxue Tongbao, 2001, (11), 715-717

Production Method 10

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  1 h, cooled; 1 h, cooled; 2 h, 50 °C; 50 °C → 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, 95 °C
Reference
Synthesis of 3,3'-dichlorobenzidine by Pd/C catalytic hydrogenation
Yan, Mao-wen; Chen, Hong-bo; Xu, Shan-li; Li, Shu-de, Ranliao Yu Ranse, 2005, 42(4), 64-65

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrogen Catalysts: Palladium ,  Sodium dodecylbenzenesulfonate ;  rt → 90 °C; 0.8 MPa, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt → 5 °C; 2 h, 5 - 10 °C; 46 h, 5 - 10 °C
1.3 Reagents: Sodium hydroxide ,  Hydrochloric acid Solvents: Water ;  pH 7 - 8
Reference
Preparation of 2,2'-dichlorohydrazobenzene by catalytic hydrogenation of chloronitrobenzene in water
Shi, Mingquan; Zhang, Tianyong, Ranliao Yu Ranse, 2007, 44(2), 28-30

Production Method 12

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Ruthenium, (benzo[h]quinolin-10-yl-C10,N1)carbonylchlorobis(triphenylphosphine)-… Solvents: Ethanol ;  24 h, 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, 20 °C
1.3 Reagents: Potassium carbonate Solvents: Water ;  neutralized
Reference
Bidentate Ru(II)-NC Complex as a Catalyst for Semihydrogenation of Azoarenes to Hydrazoarenes with Ethanol
Gong, Dawei ; Kong, Degong; Xu, Na; Hua, Yuhui; Liu, Bo; et al, Organic Letters, 2022, 24(40), 7339-7343

Production Method 13

Reaction Conditions
1.1 Solvents: Water
Reference
Method for manufacturing azoic pigments
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  24 h, cooled
Reference
Study on new technology of synthesis of 3,3'-dichlorobenzidine
Yang, Shan-yao; Ding, Jun-wei; Jiang, Xiu-hua, Shandong Huagong, 2006, 35(3), 10-12

Production Method 15

Reaction Conditions
Reference
Rearranged salification method through DHB thiourea process
, China, , ,

Production Method 16

Reaction Conditions
Reference
Aryloxy-p-benzidine compounds
, United States, , ,

Production Method 17

Reaction Conditions
Reference
Synthesis and proton magnetic resonance spectra of substituted biphenyls
Hickmott, Peter W.; Hudson, Alan T., Journal of the Chemical Society [Section] C: Organic, 1971, (4), 762-4

3,3'-Dichlorobiphenyl-4,4'-diamine Raw materials

3,3'-Dichlorobiphenyl-4,4'-diamine Preparation Products

3,3'-Dichlorobiphenyl-4,4'-diamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:91-94-1)3,3'-Dichlorobenzidine
Order Number:1645700;sfd11349
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:91-94-1)3,3‘-Dichlorobenzidine
Order Number:LE10683;LE1645700
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:91-94-1)3,3'-Dichlorobenzidine
1645700;sfd11349
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:91-94-1)3,3‘-Dichlorobenzidine
LE10683;LE1645700
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email